8-methoxy-3-[[(2R)-pyrrolidin-2-yl]methyl]quinazolin-4-one

• IUPAC Name: 8-methoxy-3-[[(2R)-pyrrolidin-2-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C14H17N3O2/c1-19-12-6-2-5-11-13(12)16-9-17(14(11)18)8-10-4-3-7-15-10/h2,5-6,9-10,15H,3-4,7-8H2,1H3/t10-/m1/s1
• InChI Key: VSLCXLHJQHRHQX-SNVBAGLBSA-N
• Canonical SMILES: COC1=CC=CC2=C1N=CN(C2=O)CC3CCCN3
• Isomeric SMILES: COC1=CC=CC2=C1N=CN(C2=O)C[C@H]3CCCN3
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

8-methoxy-3-[[(2R)-pyrrolidin-2-yl]methyl]quinazolin-4-one is a heterocyclic compound that belongs to the quinazolinone family. Quinazolinones are known for their diverse biological activities and are of significant interest in medicinal chemistry due to their potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-methoxy-3-[[(2R)-pyrrolidin-2-yl]methyl]quinazolin-4-one typically involves the condensation of an appropriate amine with a quinazolinone precursor. One common method involves the reaction of 8-methoxyquinazolin-4-one with (2R)-pyrrolidin-2-ylmethylamine under suitable conditions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction parameters .

Chemical Reactions Analysis

Types of Reactions

8-methoxy-3-[[(2R)-pyrrolidin-2-yl]methyl]quinazolin-4-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinazolinone derivatives with different functional groups.

Reduction: Reduction reactions can modify the quinazolinone ring, potentially altering its biological activity.

Substitution: Substitution reactions can introduce new substituents at various positions on the quinazolinone ring

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure selective and efficient transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazolinone derivatives with hydroxyl or carbonyl groups, while substitution reactions can introduce alkyl or aryl groups .

Scientific Research Applications

8-methoxy-3-[[(2R)-pyrrolidin-2-yl]methyl]quinazolin-4-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 8-methoxy-3-[[(2R)-pyrrolidin-2-yl]methyl]quinazolin-4-one involves its interaction with specific molecular targets. It may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Quinazolin-4-one: A basic structure with similar biological activities.

2-quinazolinone: Another isomer with distinct properties.

Substituted quinazolinones: Various derivatives with different substituents that modify their activity

Uniqueness

8-methoxy-3-[[(2R)-pyrrolidin-2-yl]methyl]quinazolin-4-one is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical properties. This makes it a valuable compound for research and potential therapeutic applications .